Cas no 2136364-12-8 ((2S)-2-amino-3-(2,2-dimethylcyclopropyl)propanoic acid)

• Product Name: (2S)-2-amino-3-(2,2-dimethylcyclopropyl)propanoic acid
• CAS No: 2136364-12-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5949043
• PubChem ID: 165506549
• Update Time: 2025-06-26

(2S)-2-amino-3-(2,2-dimethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(2,2-dimethylcyclopropyl)propanoic acid
• 2136364-12-8
• EN300-1300495

• Inchi： 1S/C8H15NO2/c1-8(2)4-5(8)3-6(9)7(10)11/h5-6H,3-4,9H2,1-2H3,(H,10,11)/t5?,6-/m0/s1
• InChI Key： LMITYKVDTFPOPR-GDVGLLTNSA-N
• SMILES： OC([C@H](CC1CC1(C)C)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-3-(2,2-dimethylcyclopropyl)propanoic acid

(2S)-2-amino-3-(2,2-dimethylcyclopropyl)propanoic acid: A Comprehensive Overview

The compound with CAS No 2136364-12-8, commonly referred to as (2S)-2-amino-3-(2,2-dimethylcyclopropyl)propanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of (2S)-2-amino-3-(2,2-dimethylcyclopropyl)propanoic acid is characterized by a chiral center at the second carbon atom, which imparts its S configuration. The presence of a cyclopropyl group attached to the third carbon introduces unique steric and electronic properties. This structure makes the compound highly versatile in terms of reactivity and functionality. Recent studies have highlighted its role in peptide synthesis and its potential as a building block for more complex biomolecules.

Synthesis and Characterization

The synthesis of (2S)-2-amino-3-(2,2-dimethylcyclopropyl)propanoic acid involves a multi-step process that typically begins with the preparation of the cyclopropyl moiety. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess during the synthesis. The compound has been characterized using various spectroscopic methods, including NMR and mass spectrometry, which have provided insights into its stereochemistry and purity.

Applications in Drug Discovery

Recent research has underscored the potential of (CAS No 2136364-12-8) in drug discovery. Its ability to act as a precursor in peptide synthesis has made it valuable in the development of bioactive compounds. Moreover, studies have shown that this compound exhibits interesting pharmacokinetic properties, making it a promising candidate for therapeutic applications. Its role in modulating enzyme activity has been explored in several preclinical models.

Environmental Impact and Biodegradation

In addition to its synthetic applications, the environmental fate of (CAS No 2136364-12-8) has been a topic of interest. Research indicates that under certain conditions, this compound undergoes biodegradation, reducing its persistence in the environment. This finding is crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

Future Directions

The future of (CAS No 2136364-12-8) lies in exploring its potential beyond traditional applications. Ongoing studies are investigating its role in material science and green chemistry. The development of more efficient synthesis routes and its integration into novel chemical systems are expected to further enhance its utility across diverse industries.